Cas no 52917-83-6 (Cyclobutanecarboperoxoic acid)

• Product name: Cyclobutanecarboperoxoic acid
• CAS No: 52917-83-6
• MF: C₅H₈O₃
• MW: 116.11522
• CID: 358474
• PubChem ID: 71365450

Cyclobutanecarboperoxoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboperoxoic acid
• 52917-83-6
• DTXSID50788866

• Inchi： InChI=1S/C5H8O3/c6-5(8-7)4-2-1-3-4/h4,7H,1-3H2
• InChI Key： XYPHMTQSYWXATI-UHFFFAOYSA-N
• SMILES： C1(C(OO)=O)CCC1

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 46.53